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Get Quote

An In-depth Technical Guide to 6-Chloro-3-methylpyrazine-2-carboxamide: Properties,

Synthesis, and Applications

Introduction
6-Chloro-3-methylpyrazine-2-carboxamide is a heterocyclic organic compound belonging to

the pyrazine carboxamide class. The pyrazine ring is a core scaffold found in numerous

biologically significant molecules, including vitamins like riboflavin and folic acid.[1] In medicinal

chemistry, substituted pyrazines are integral building blocks for developing novel therapeutic

agents.[1] This compound, in particular, serves as a crucial intermediate in the synthesis of

more complex molecules targeted for a range of pharmacological applications, from

antitubercular agents to kinase inhibitors in oncology.[2][3][4]

This guide provides a detailed technical overview of 6-Chloro-3-methylpyrazine-2-
carboxamide for researchers and drug development professionals. We will cover its

fundamental chemical and physical properties, outline a representative synthetic protocol,

discuss its applications in drug discovery, and review the biological activities of its derivatives.
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Chemical Identity and Physicochemical Properties
Accurate identification and understanding of a compound's physical properties are foundational

for its use in research and development.

Table 1: Core Identifiers and Physicochemical Data for 6-Chloro-3-methylpyrazine-2-
carboxamide

Property Value Source(s)

CAS Number 1166831-43-1 [5]

Molecular Formula C₆H₆ClN₃O Derived

Molecular Weight 171.58 g/mol Derived

IUPAC Name
6-chloro-3-methylpyrazine-2-

carboxamide
N/A

Physical Form Solid

Recommended Storage
2-8°C, sealed, away from

moisture and light
[6]

Chemical Structure
The structure features a pyrazine ring substituted with a chlorine atom, a methyl group, and a

carboxamide group. The relative positions of these functional groups are critical for the

molecule's reactivity and its ability to interact with biological targets when incorporated into

larger structures.

Caption: Chemical structure of 6-Chloro-3-methylpyrazine-2-carboxamide.

Synthesis and Manufacturing
The synthesis of pyrazine carboxamides can be achieved through several routes. A common

and reliable method involves the amidation of a pyrazine-2-carboxylic acid derivative. This

approach offers high yields and good purity. The following protocol describes a representative

synthesis starting from the corresponding methyl ester, methyl 6-chloro-3-methylpyrazine-2-

carboxylate (CAS 1166831-45-3), which is commercially available.[7]
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Experimental Protocol: Synthesis via Ester Hydrolysis
and Amidation
This two-step process first creates the carboxylic acid intermediate, which is then converted to

the final carboxamide product.

Step 1: Hydrolysis of Methyl 6-chloro-3-methylpyrazine-2-carboxylate

Dissolution: Dissolve methyl 6-chloro-3-methylpyrazine-2-carboxylate (1.0 eq) in a suitable

solvent mixture such as tetrahydrofuran (THF) and water.

Saponification: Add a base, such as lithium hydroxide (LiOH) (1.5-2.0 eq), to the solution.

The use of LiOH is common for ester hydrolysis as it minimizes side reactions.

Reaction Monitoring: Stir the mixture at room temperature. Monitor the reaction progress

using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography

(HPLC) until the starting material is consumed.

Acidification: Once the reaction is complete, carefully acidify the mixture to a pH of ~3-4 with

an aqueous acid like 1M hydrochloric acid (HCl). This protonates the carboxylate salt,

causing the carboxylic acid product to precipitate.

Isolation: Collect the solid precipitate by filtration, wash with cold water, and dry under

vacuum to yield 6-chloro-3-methylpyrazine-2-carboxylic acid.

Step 2: Amidation to 6-Chloro-3-methylpyrazine-2-carboxamide

Activation: Suspend the 6-chloro-3-methylpyrazine-2-carboxylic acid (1.0 eq) in an

anhydrous aprotic solvent like dichloromethane (DCM) or THF. Add an activating agent such

as oxalyl chloride or thionyl chloride (1.1-1.5 eq) dropwise at 0°C, along with a catalytic

amount of dimethylformamide (DMF).[8] This converts the carboxylic acid to the more

reactive acyl chloride intermediate.

Ammonia Addition: In a separate flask, prepare a solution of ammonia in a suitable solvent

(e.g., 7N ammonia in methanol or aqueous ammonium hydroxide).
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Amidation Reaction: Slowly add the freshly prepared acyl chloride solution to the ammonia

solution at 0°C with vigorous stirring. The nucleophilic ammonia attacks the electrophilic acyl

chloride.

Workup: Allow the reaction to warm to room temperature and stir until completion (monitored

by TLC/HPLC). Concentrate the mixture under reduced pressure to remove the solvent.

Purification: Purify the resulting crude solid by recrystallization from a suitable solvent

system (e.g., ethanol/water) or by column chromatography on silica gel to obtain the final

product, 6-Chloro-3-methylpyrazine-2-carboxamide.
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Caption: Simplified FGFR signaling pathway and the point of inhibition by pyrazine derivatives.

Safety, Handling, and Storage
As with any laboratory chemical, proper safety precautions are essential when handling 6-
Chloro-3-methylpyrazine-2-carboxamide and its precursors. Safety data for closely related

compounds provides a strong basis for handling procedures.

Hazard Identification: Based on analogs, this compound class may be harmful if swallowed,

cause skin irritation, cause serious eye irritation, and may cause respiratory irritation. [6]*

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles with side-shields, and a lab coat. [6][9]Work in a well-ventilated area

or under a chemical fume hood. [6]* Handling: Avoid creating dust. [9]Keep away from heat,

sparks, and open flames. [10]Do not eat, drink, or smoke when using this product. Wash
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hands thoroughly after handling. [6]* Storage: Store in a tightly sealed container in a cool,

dry, and well-ventilated place. [6]Recommended storage temperature is typically refrigerated

(2-8°C) to ensure long-term stability. [6]

Conclusion
6-Chloro-3-methylpyrazine-2-carboxamide is a high-value chemical intermediate whose

structural features make it an attractive starting point for the synthesis of advanced

pharmaceutical candidates. The pyrazine carboxamide scaffold it provides is central to the

development of novel therapeutics, particularly in the fields of oncology and infectious

diseases. A thorough understanding of its properties, synthesis, and the biological context of its

derivatives is essential for scientists aiming to leverage this powerful building block in drug

discovery programs.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC443170050&countryCode=US&language=en
https://shop.perfumersapprentice.com/msds/8087.pdf
https://www.benchchem.com/product/b11917057/docs#6-chloro-3-methylpyrazine-2-carboxamide-basic-properties
https://www.benchchem.com/product/b11917057/docs#6-chloro-3-methylpyrazine-2-carboxamide-basic-properties
https://www.benchchem.com/product/b11917057/docs#6-chloro-3-methylpyrazine-2-carboxamide-basic-properties
https://www.benchchem.com/product/b11917057/docs#6-chloro-3-methylpyrazine-2-carboxamide-basic-properties
https://www.benchchem.com/product/b11917057?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11917057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

